Cas no 2171967-17-0 (7,7-difluorobicyclo4.1.0heptane-3-carboximidamide)

7,7-Difluorobicyclo[4.1.0]heptane-3-carboximidamide is a bicyclic organic compound featuring a strained cyclopropane ring fused to a cyclohexane scaffold, with a carboximidamide functional group at the 3-position and two fluorine atoms at the 7-position. The difluorination enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry for drug discovery. The carboximidamide group offers versatile reactivity for further derivatization, while the rigid bicyclic structure contributes to conformational restraint, potentially improving target binding affinity. This compound is particularly useful in the synthesis of bioactive molecules, including enzyme inhibitors or receptor modulators, where its unique steric and electronic properties can be leveraged for optimized pharmacokinetic profiles.

7,7-difluorobicyclo4.1.0heptane-3-carboximidamide structure

2171967-17-0 structure

Product Name:7,7-difluorobicyclo4.1.0heptane-3-carboximidamide

CAS No:2171967-17-0

MF:C₈H₁₂F₂N₂

MW:174.191088676453

CID:6574157

PubChem ID:165592487

Update Time:2025-10-29

7,7-difluorobicyclo4.1.0heptane-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

- 7,7-difluorobicyclo4.1.0heptane-3-carboximidamide
- 2171967-17-0
- EN300-1653080
- 7,7-difluorobicyclo[4.1.0]heptane-3-carboximidamide
- Inchi： 1S/C8H12F2N2/c9-8(10)5-2-1-4(7(11)12)3-6(5)8/h4-6H,1-3H2,(H3,11,12)
- InChI Key： SCHVMPMZCIJVQU-UHFFFAOYSA-N
- SMILES： FC1(C2CCC(C(=N)N)CC21)F

Computed Properties

Exact Mass: 174.09685472g/mol
Monoisotopic Mass: 174.09685472g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 49.9Å²

7,7-difluorobicyclo4.1.0heptane-3-carboximidamide Pricemore >>

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